3-Methylpyrazolo[1,5-a]pyrimidin-6-amine

• IUPAC Name: 3-methylpyrazolo[1,5-a]pyrimidin-6-amine
• InChI: InChI=1S/C7H8N4/c1-5-2-10-11-4-6(8)3-9-7(5)11/h2-4H,8H2,1H3
• InChI Key: UYZJROYGVQACCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2N=CC(=CN2N=C1)N
• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol

Description

3-Methylpyrazolo[1,5-a]pyrimidin-6-amine is a chemical compound with the CAS Number: 1443278-78-1. It has a molecular weight of 148.17. This compound is a powder and is stored at a temperature of 4 degrees Celsius.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines, including 3-Methylpyrazolo[1,5-a]pyrimidin-6-amine, involves the solvent-free reaction between an equimolar mixture of the appropriate β-enaminone and 3-methyl-1H-pyrazol-5-amine under microwave irradiation at 180 °C.

Molecular Structure Analysis

The InChI code for 3-Methylpyrazolo[1,5-a]pyrimidin-6-amine is 1S/C7H8N4/c1-5-2-10-11-4-6(8)3-9-7(5)11/h2-4H,8H2,1H3.

It is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Fluorescent Probes and Imaging Agents

Fluorescent molecules play a crucial role in studying intracellular processes, chemosensors, and organic materials. Researchers have identified 3-Methylpyrazolo[1,5-a]pyrimidin-6-amine (referred to as PPs) as strategic compounds for optical applications. Key features include:

• .

Cancer Therapeutics

While PPs are primarily studied for their fluorescence properties, they have also shown promise in cancer research. Researchers have discovered that these compounds exhibit inhibitory activity against cancer cells. For instance:

• .
• .

Versatile Structural Modifications

The synthesis route of pyrazolo[1,5-a]pyrimidines allows for versatile structural modifications at positions 2, 3, 5, 6, and 7. .

Safety and Hazards

The safety information for 3-Methylpyrazolo[1,5-a]pyrimidin-6-amine includes several hazard statements such as H315, H319, and H335. Precautionary measures include avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

Pyrazolo[1,5-a]pyrimidines, including 3-Methylpyrazolo[1,5-a]pyrimidin-6-amine, have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology and their tunable photophysical properties. Future research may focus on further exploring these properties and potential applications.